Cas no 65956-64-1 (Cholesteryl Phosphocholine)

• Product Name: Cholesteryl Phosphocholine
• CAS No: 65956-64-1
• MF: C₃₂H₅₉NO₄P
• MW: 552.788931131363
• CID: 1694392
• PubChem ID: 12068500
• Update Time: 2025-04-24

Cholesteryl Phosphocholine Chemical and Physical Properties

Names and Identifiers

• cholesteryl phosphoryl choline
• 2-(Trimethylammonio)ethyl cholest-5-en-3beta-yl hydrogen phosphate
• 2-[[(3S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy-hydroxy-phosphoryl]oxyethyl-trimethyl-ammonium
• 2-[[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy-hydroxyphosphoryl]oxyethyl-trimethylazanium
• DTXSID60984438
• NS00054302
• CholPC
• 65956-64-1
• 2-({[(Cholest-5-en-3-yl)oxy](hydroxy)phosphoryl}oxy)-N,N,N-trimethylethan-1-aminium
• EINECS 265-986-9
• Cholesteryl Phosphocholine

• Inchi： 1S/C32H58NO4P/c1-23(2)10-9-11-24(3)28-14-15-29-27-13-12-25-22-26(37-38(34,35)36-21-20-33(6,7)8)16-18-31(25,4)30(27)17-19-32(28,29)5/h12,23-24,26-30H,9-11,13-22H2,1-8H3/p+1/t24-,26+,27+,28-,29+,30+,31+,32-/m1/s1
• InChI Key： MWEZHNCHKXEIBJ-RWFZIKKDSA-O
• SMILES： P(=O)(O)(OCC[N+](C)(C)C)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 552.41817136g/mol
• Monoisotopic Mass: 552.41817136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 286-288 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.57000
• LogP: 8.23620

Cholesteryl Phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 22-24/25
• Storage Condition：−20°C

Additional information on Cholesteryl Phosphocholine

Cholesteryl Phosphoryl Choline: A Comprehensive Overview

CAS No 65956-64-1, also known as cholesteryl phosphoryl choline, is a unique compound that has garnered significant attention in the fields of biochemistry and pharmacology. This molecule belongs to the broader category of phospholipids, which are essential components of biological membranes and play crucial roles in various cellular functions.

Cholesteryl phosphoryl choline is characterized by its structure, which combines cholesterol with a phosphorylated choline group. This combination makes it a unique molecule that bridges the lipid and phospholipid domains, offering insights into lipid metabolism and membrane dynamics. Recent studies have highlighted its potential role in understanding cellular signaling pathways and its implications in diseases such as neurodegenerative disorders and cardiovascular diseases.

The compound's chemical properties make it a valuable tool for research into lipid-related processes. Its ability to integrate cholesterol into phospholipid bilayers has been explored in the context of membrane fluidity and protein interactions. Furthermore, its phosphorylated nature suggests potential involvement in signaling cascades, where phosphorylation often serves as a regulatory mechanism.

Recent advancements in lipidomics have underscored the importance of compounds like cholesteryl phosphoryl choline in understanding cellular communication. Researchers have identified its role in modulating membrane receptor activity and intracellular signaling pathways, which could have implications for drug development targeting conditions such as cancer and inflammatory diseases.

The synthesis of cholesteryl phosphoryl choline has been optimized to ensure high purity and yield, making it a valuable reagent for both in vitro and in vivo studies. Its availability as a research chemical allows scientists to explore its biological effects under controlled conditions, contributing to a deeper understanding of lipid metabolism and its therapeutic potential.

Moreover, the study of this compound has led to new insights into phospholipid-cholesterol interactions, which are critical for maintaining membrane integrity and function. These findings have broader implications for understanding cellular responses to stress and disease, including conditions such as Alzheimer's disease and atherosclerosis.

In summary, CAS No 65956-64-1, or cholesteryl phosphoryl choline, is a multifaceted compound that offers valuable insights into lipid metabolism, membrane biology, and cellular signaling. Its role in both basic research and potential therapeutic applications positions it as an important tool for advancing our understanding of human health and disease.